1-(4-Chloro-2-methylphenyl)-2-thiourea

• IUPAC Name: (4-chloro-2-methylphenyl)thiourea
• InChI: InChI=1S/C8H9ClN2S/c1-5-4-6(9)2-3-7(5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key: ZTEGMOSORJUJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)N
• Molecular Formula: C8H9ClN2S
• DSSTOX Substance ID: DTXSID90213869
• Molecular Weight: 200.69 g/mol
• CAS RN: 63980-71-2

Description

“1-(4-Chloro-2-methylphenyl)-2-thiourea” is a complex organic compound. It contains a thiourea group, which is characterized by the presence of a sulfur atom and a carbonyl group (C=O). The “4-Chloro-2-methylphenyl” part refers to a benzene ring with a chlorine atom and a methyl group attached at the 4th and 2nd positions respectively.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thioureas are known to participate in various chemical reactions, including condensation reactions and transformations into other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Spectroscopic Analysis and Molecular Structure

• A study on thiourea derivatives, closely related to 1-(4-Chloro-2-methylphenyl)-2-thiourea, examined their spectroscopic properties and molecular structure. These derivatives were synthesized and analyzed using techniques like UV/vis, FT-IR, NMR, and X-ray crystallography. This research aids in understanding the electronic and structural properties of thiourea compounds (Abosadiya et al., 2015).

Biological Activities and DNA Binding

• Thiourea derivatives have shown significant biological activities, including DNA interaction. Research on similar compounds indicates their potential in anti-cancer treatments, as they can bind to DNA. This characteristic might be relevant for 1-(4-Chloro-2-methylphenyl)-2-thiourea in medical research (Tahir et al., 2015).

Computational Studies and Drug Development

• Computational analysis of thiourea derivatives provides insights into their molecular dynamics, stability, and potential as drug candidates. For instance, a study on a similar compound explored its properties using computational methods, indicating its potential in drug development (Mary et al., 2016).

Synthesis and Chemical Reactions

• Research on the synthesis and reactions of thiourea derivatives, including those similar to 1-(4-Chloro-2-methylphenyl)-2-thiourea, provides valuable information about their chemical properties and potential applications in various fields (Morita et al., 1983).

Potential in Sensor and Enzyme Inhibition

• Thiourea derivatives have been studied for their enzyme inhibitory activity and potential as sensors, particularly for detecting toxic metals like mercury. This suggests potential applications for 1-(4-Chloro-2-methylphenyl)-2-thiourea in biochemical sensing and enzyme inhibition (Rahman et al., 2021).

Mechanism of Action

Target of Action

Related compounds such as isocyanates and chlorophenols have been studied extensively, and they interact with various biological targets, including enzymes and proteins.

Mode of Action

It’s worth noting that isocyanates, which share a similar structure, are planar molecules with nearly linear n=c=o linkages . This structure could potentially influence their interaction with biological targets.

Biochemical Pathways

For instance, chlordimeform, an insecticide and acaricide, is known to affect the electron transport chain and consequently the photosynthetic activity of plants .

Pharmacokinetics

Related compounds such as chlorophenols have been shown to be moderately soluble in water and highly soluble in many organic solvents . These properties could potentially influence the bioavailability of 1-(4-Chloro-2-methylphenyl)-2-thiourea.

Result of Action

A compound with a similar structure, n-(4-chloro-2-methylphenyl)-2-(methylthio)benzamide, has been found to inhibit the growth of cancer cells, suggesting potential cytotoxic effects.

Action Environment

It’s worth noting that environmental conditions such as temperature, ph, and presence of other chemicals can significantly affect the stability and efficacy of related compounds .

Future Directions

The future research directions involving this compound would depend on its potential applications. For example, if it shows promising biological activity, it could be further investigated as a potential pharmaceutical.